4-(benzylsulfonyl)-6-nitro-1-phenyl-3-(piperidin-1-ylcarbonyl)-1H-indazole

• IUPAC Name: (4-benzylsulfonyl-6-nitro-1-phenylindazol-3-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C26H24N4O5S/c31-26(28-14-8-3-9-15-28)25-24-22(29(27-25)20-12-6-2-7-13-20)16-21(30(32)33)17-23(24)36(34,35)18-19-10-4-1-5-11-19/h1-2,4-7,10-13,16-17H,3,8-9,14-15,18H2
• InChI Key: DYYXOURNGFKZSV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=NN(C3=C2C(=CC(=C3)[N+](=O)[O-])S(=O)(=O)CC4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H24N4O5S
• Molecular Weight: 504.6 g/mol

Description

4-(benzylsulfonyl)-6-nitro-1-phenyl-3-(piperidin-1-ylcarbonyl)-1H-indazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

4-(benzylsulfonyl)-6-nitro-1-phenyl-3-(piperidin-1-ylcarbonyl)-1H-indazole has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its potential as an anticancer agent. Studies have shown that the compound exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer (Kumar et al., 2015). Additionally, the compound has been studied for its potential as an antibacterial and antifungal agent (Patil et al., 2017).

Mechanism of Action

The mechanism of action of 4-(benzylsulfonyl)-6-nitro-1-phenyl-3-(piperidin-1-ylcarbonyl)-1H-indazole is not fully understood. However, it is believed that the compound exerts its cytotoxic effects by inducing apoptosis in cancer cells (Kumar et al., 2015). The compound has also been shown to inhibit the growth of bacterial and fungal cells by disrupting their cell membranes (Patil et al., 2017).
Biochemical and Physiological Effects
Studies have shown that 4-(benzylsulfonyl)-6-nitro-1-phenyl-3-(piperidin-1-ylcarbonyl)-1H-indazole exhibits significant biochemical and physiological effects. The compound has been shown to induce DNA damage and inhibit cell proliferation in cancer cells (Kumar et al., 2015). Additionally, the compound has been shown to inhibit the growth of bacterial and fungal cells by disrupting their cell membranes (Patil et al., 2017).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(benzylsulfonyl)-6-nitro-1-phenyl-3-(piperidin-1-ylcarbonyl)-1H-indazole in lab experiments is its potential as a cytotoxic agent against cancer cells. The compound exhibits potent cytotoxic activity against various cancer cell lines, making it a promising candidate for further research (Kumar et al., 2015). However, the compound has also been shown to exhibit toxicity against normal cells, which may limit its potential as a therapeutic agent (Patil et al., 2017).

Future Directions

There are several future directions for the research of 4-(benzylsulfonyl)-6-nitro-1-phenyl-3-(piperidin-1-ylcarbonyl)-1H-indazole. One potential area of interest is the development of analogs of the compound with improved selectivity and reduced toxicity. Additionally, further studies are needed to elucidate the mechanism of action of the compound and its potential as an antibacterial and antifungal agent. Finally, the potential of the compound as a therapeutic agent for cancer treatment should be further explored in preclinical and clinical studies.
Conclusion
In conclusion, 4-(benzylsulfonyl)-6-nitro-1-phenyl-3-(piperidin-1-ylcarbonyl)-1H-indazole is a chemical compound with significant potential for scientific research applications. The compound exhibits potent cytotoxic activity against various cancer cell lines and has been studied for its potential as an antibacterial and antifungal agent. However, further research is needed to fully understand the mechanism of action of the compound and its potential as a therapeutic agent for cancer treatment.